Cas no 91963-14-3 (3-Hydroxy-5-(4-hydroxyphenyl)cyclohex-2-en-1-one)

• Product Name: 3-Hydroxy-5-(4-hydroxyphenyl)cyclohex-2-en-1-one
• CAS No: 91963-14-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1005378
• PubChem ID: 577744
• Update Time: 2025-04-20

3-Hydroxy-5-(4-hydroxyphenyl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-HYDROXYPHENYL)CYCLOHEXANE-1,3-DIONE
• 1,3-Cyclohexanedione, 5-(4-hydroxyphenyl)-
• 91963-14-3
• DTXSID30342006
• 5-(4-Hydroxyphenyl)-1,3-cyclohexanedione #
• 1,3-Cyclohexanedione, 5-[4-hydroxyphenyl]-
• CS-0133242
• SCHEMBL14941706
• QONVYGBSHDIBRK-UHFFFAOYSA-N
• 3-Hydroxy-5-(4-hydroxyphenyl)cyclohex-2-en-1-one

• MDL： MFCD09259615
• Inchi： 1S/C12H12O3/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-4,9,13H,5-7H2
• InChI Key： QONVYGBSHDIBRK-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(=CC=2)O)C1)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols